Cas no 1806376-69-1 (3-Fluoro-2-methyl-5-nitrothiophenol)

• Product Name: 3-Fluoro-2-methyl-5-nitrothiophenol
• CAS No: 1806376-69-1
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• CID: 5000301
• Update Time: 2025-11-01

3-Fluoro-2-methyl-5-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-5-nitrothiophenol

• Inchi： 1S/C7H6FNO2S/c1-4-6(8)2-5(9(10)11)3-7(4)12/h2-3,12H,1H3
• InChI Key： ZYMHGCMYHRYZPY-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1C)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8

Additional information on 3-Fluoro-2-methyl-5-nitrothiophenol

Introduction to 3-Fluoro-2-methyl-5-nitrothiophenol (CAS No. 1806376-69-1)

3-Fluoro-2-methyl-5-nitrothiophenol, identified by the chemical identifier CAS No. 1806376-69-1, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule, featuring a thiophene core substituted with a fluoro group, a methyl group, and a nitro group, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of these functional groups imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The fluoro substituent at the 3-position of the thiophene ring is particularly noteworthy, as fluorine atoms are known to influence the metabolic stability, pharmacokinetic profiles, and binding affinity of drug candidates. In recent years, the strategic incorporation of fluorine into therapeutic agents has been extensively studied, demonstrating its ability to enhance lipophilicity, reduce susceptibility to enzymatic degradation, and improve overall drug efficacy. The methyl group at the 2-position further modulates the electronic distribution within the molecule, potentially affecting its reactivity and interaction with biological targets.

The nitro group at the 5-position introduces a region of high electron-withdrawing density, which can significantly impact the molecule's solubility, acid-base properties, and electronic characteristics. Nitro-substituted aromatic compounds have a long history in medicinal chemistry, with many serving as key intermediates or lead compounds in drug discovery programs. The nitro group can be further functionalized through reduction to an amine or diazotization followed by coupling reactions, providing multiple pathways for structural diversification.

Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of 3-Fluoro-2-methyl-5-nitrothiophenol, making it more accessible for academic and industrial research. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the construction of complex thiophene derivatives, reducing reaction times and improving yields. These innovations have fueled interest in exploring the therapeutic potential of this compound.

In the context of drug discovery, 3-Fluoro-2-methyl-5-nitrothiophenol has been investigated as a precursor for various pharmacologically relevant scaffolds. Its structural motif is reminiscent of several known bioactive molecules, including antiviral, antibacterial, and anticancer agents. The ability to modify specific positions on the thiophene ring allows for fine-tuning of biological activity, making it an attractive candidate for structure-activity relationship (SAR) studies.

One particularly intriguing area of research involves leveraging the electrophilic nature of the nitro group for further derivatization. For instance, diazotization followed by Sandmeyer-type reactions can introduce halogen atoms or other functional groups at predefined positions, expanding the compound's utility as an intermediate. Additionally, palladium-catalyzed coupling reactions with aryl halides or alkynes can extend the molecular framework in novel directions.

The fluoro substituent also opens avenues for exploring fluorine-mediated bioisosterism—a strategy that replaces one atom or group with another having similar physical or chemical properties while maintaining or enhancing biological activity. Fluorinated thiophenes have been reported to exhibit improved membrane permeability and reduced metabolic clearance compared to their non-fluorinated counterparts. This property is particularly valuable in designing orally bioavailable drugs with prolonged half-lives.

Computational chemistry approaches have further enhanced our understanding of 3-Fluoro-2-methyl-5-nitrothiophenol's behavior. Molecular modeling studies have provided insights into its interactions with potential biological targets, aiding in rational drug design. Quantum mechanical calculations have been employed to predict energy landscapes and reaction pathways, optimizing synthetic strategies and predicting regioselectivity.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Thiophene derivatives are no exception, with numerous examples demonstrating their efficacy in treating diverse diseases. The unique electronic properties imparted by substituents like fluoro, methyl, and nitro make thiophenes particularly suitable for modulating enzyme activity and receptor binding.

In conclusion,3-Fluoro-2-methyl-5-nitrothiophenol (CAS No. 1806376-69-1) represents a promising compound with multifaceted applications in synthetic chemistry and drug development. Its structural features offer opportunities for diverse functionalization strategies, enabling researchers to explore novel therapeutic entities targeting various disease mechanisms. As synthetic methodologies continue to evolve and computational tools become more sophisticated,3-Fluoro-2-methyl-5-nitrothiophenol is poised to play an increasingly important role in next-generation pharmaceutical innovation.